Cas no 1645499-35-9 (5-Bromo-N-(1-cyanocyclobutyl)-2-methyl-3-nitrobenzamide)

• Product Name: 5-Bromo-N-(1-cyanocyclobutyl)-2-methyl-3-nitrobenzamide
• CAS No: 1645499-35-9
• MF: C₁₃H₁₂BrN₃O₃
• MW: 338.156682014465
• CID: 5405008
• PubChem ID: 86795015
• Update Time: 2025-06-14

5-Bromo-N-(1-cyanocyclobutyl)-2-methyl-3-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-N-(1-cyanocyclobutyl)-2-methyl-3-nitrobenzamide

• Inchi： 1S/C13H12BrN3O3/c1-8-10(5-9(14)6-11(8)17(19)20)12(18)16-13(7-15)3-2-4-13/h5-6H,2-4H2,1H3,(H,16,18)
• InChI Key： APJOSFHGUVBRRN-UHFFFAOYSA-N
• SMILES： C(NC1(C#N)CCC1)(=O)C1=CC(Br)=CC([N+]([O-])=O)=C1C

Experimental Properties

• Density: 1.61±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 458.3±45.0 °C(Predicted)
• pka: 10.12±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 5-Bromo-N-(1-cyanocyclobutyl)-2-methyl-3-nitrobenzamide

Recent Advances in the Study of 5-Bromo-N-(1-cyanocyclobutyl)-2-methyl-3-nitrobenzamide (CAS: 1645499-35-9)

The compound 5-Bromo-N-(1-cyanocyclobutyl)-2-methyl-3-nitrobenzamide (CAS: 1645499-35-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a key intermediate in the synthesis of novel therapeutic agents. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its chemical properties, biological activities, and applications in drug discovery.

Recent studies have highlighted the unique structural features of 5-Bromo-N-(1-cyanocyclobutyl)-2-methyl-3-nitrobenzamide, which make it a promising candidate for the development of small-molecule inhibitors targeting specific enzymes or receptors. The presence of the bromo and nitro functional groups, along with the cyanocyclobutyl moiety, suggests potential reactivity and binding affinity towards biological targets. Computational modeling and in vitro assays have been employed to explore these interactions further.

One of the most notable applications of this compound is in the field of oncology. Preliminary research indicates that derivatives of 5-Bromo-N-(1-cyanocyclobutyl)-2-methyl-3-nitrobenzamide exhibit inhibitory effects on certain kinases involved in cancer cell proliferation. For instance, a recent study demonstrated its efficacy in suppressing the activity of a kinase implicated in glioblastoma, with IC50 values in the low micromolar range. These findings underscore its potential as a lead compound for further optimization.

In addition to its anticancer properties, 5-Bromo-N-(1-cyanocyclobutyl)-2-methyl-3-nitrobenzamide has also been investigated for its role in modulating inflammatory pathways. Researchers have identified its ability to interfere with the NF-κB signaling pathway, which plays a critical role in the regulation of immune responses. This suggests potential applications in the treatment of chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis and characterization of 5-Bromo-N-(1-cyanocyclobutyl)-2-methyl-3-nitrobenzamide have been detailed in several recent publications. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm its structure and purity. Furthermore, X-ray crystallography has provided insights into its molecular conformation, which is crucial for understanding its interaction with biological targets.

Despite these promising findings, challenges remain in the development of 5-Bromo-N-(1-cyanocyclobutyl)-2-methyl-3-nitrobenzamide as a therapeutic agent. Issues such as solubility, metabolic stability, and potential off-target effects need to be addressed through further medicinal chemistry optimization. Ongoing research is focused on modifying the compound's structure to enhance its pharmacokinetic and pharmacodynamic properties.

In conclusion, 5-Bromo-N-(1-cyanocyclobutyl)-2-methyl-3-nitrobenzamide represents a versatile and promising scaffold in medicinal chemistry. Its unique structural features and demonstrated biological activities make it a valuable candidate for the development of novel therapeutics. Future studies will likely explore its potential in other disease areas and further refine its properties to meet clinical requirements.